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Compound of Interest

Compound Name: (Z-Cys-OH)2

Cat. No.: B1667959 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling (Z-Cys-OH)2, also known as N,N'-Dicarboxybenzyloxy-L-cystine, a key reagent in

peptide synthesis. Adherence to these procedures is critical for minimizing risk and ensuring a

safe laboratory environment.

(Z-Cys-OH)2, a derivative of the amino acid cysteine, presents specific hazards that

necessitate careful handling and the use of appropriate personal protective equipment (PPE).

Understanding these risks is the first step toward effective risk mitigation.

Hazard Identification and Classification
(Z-Cys-OH)2 is classified as a hazardous substance. The primary risks associated with this

chemical are:

Acute oral toxicity: Harmful if swallowed.

Skin corrosion/irritation: Causes skin irritation.[1]

Serious eye damage/eye irritation: Causes serious eye irritation.[1]

Specific target organ toxicity (single exposure): May cause respiratory irritation.[1]

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals assigns

the GHS07 pictogram to this substance, indicating that it is harmful.
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Personal Protective Equipment (PPE) Protocol
A multi-layered approach to personal protection is crucial when handling (Z-Cys-OH)2. The

following table summarizes the recommended PPE for various laboratory operations.

Operation
Eye/Face

Protection
Hand Protection

Skin and Body

Protection

Respiratory

Protection

Weighing and

Aliquoting (Solid)

Safety goggles

with side-shields

Chemical-

resistant gloves

(e.g., nitrile)

Laboratory coat

Use in a well-

ventilated area or

chemical fume

hood. If dust

formation is

likely, a NIOSH-

approved

respirator is

recommended.

Dissolving and

Solution

Handling

Safety goggles

with side-shields

Chemical-

resistant gloves

(e.g., nitrile)

Laboratory coat

Work in a

chemical fume

hood.

Reaction Setup

and Monitoring

Safety goggles

with side-shields

and/or face

shield

Chemical-

resistant gloves

(e.g., nitrile)

Chemical-

resistant

laboratory coat

or apron

All operations

should be

conducted in a

chemical fume

hood.

Waste Disposal
Safety goggles

with side-shields

Chemical-

resistant gloves

(e.g., nitrile)

Laboratory coat

Handle in a well-

ventilated area,

preferably a

chemical fume

hood.

Experimental Workflow for Safe Handling
The following diagram illustrates the standard operating procedure for the safe handling of (Z-
Cys-OH)2, from initial preparation to final disposal.
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Preparation
- Don appropriate PPE
- Work in a fume hood

Weighing
- Use a tared container

- Minimize dust generation

Dissolution
- Add solid to solvent slowly

- Stir to dissolve

Reaction
- Conduct in appropriate glassware

- Monitor for any changes

Cleanup & Decontamination
- Clean spills immediately
- Decontaminate surfaces

Waste Disposal
- Segregate waste

- Label containers clearly

Click to download full resolution via product page

Caption: Standard operating procedure for handling (Z-Cys-OH)2.

Spill Response Protocol
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

contamination.

Spill Occurs

Evacuate Immediate Area Don Appropriate PPE

Contain the Spill
(Use inert absorbent for liquids)

Collect Spill Material

Decontaminate Spill Area

Dispose of Waste

Click to download full resolution via product page
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Caption: Workflow for responding to a chemical spill.

Disposal Plan
Proper disposal of (Z-Cys-OH)2 and its containers is a critical aspect of laboratory safety and

environmental responsibility.

Waste Collection:

Segregation: Collect all waste containing (Z-Cys-OH)2, including unused product, reaction

residues, and contaminated materials (e.g., gloves, absorbent pads), in a designated and

clearly labeled hazardous waste container.

Labeling: The waste container must be labeled with the full chemical name, " (Z-Cys-OH)2,"

and the appropriate hazard symbols.

Storage: Store the sealed waste container in a designated, well-ventilated, and secure

chemical waste storage area, away from incompatible materials.

Disposal Method:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

professional waste disposal service to arrange for the pickup and disposal of the chemical

waste.

Do not dispose of (Z-Cys-OH)2 down the drain or in the regular trash.

By adhering to these safety protocols and operational plans, you can significantly minimize the

risks associated with handling (Z-Cys-OH)2 and maintain a safe and productive research

environment. Always consult your institution's specific safety guidelines and the material's

Safety Data Sheet (SDS) before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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